Cas no 1803591-19-6 (3-cyclopropyl-2,2-difluoro-3-oxopropanoic acid)

• Product Name: 3-cyclopropyl-2,2-difluoro-3-oxopropanoic acid
• CAS No: 1803591-19-6
• CID: 4616809
• PubChem ID: 91647575
• Update Time: 2025-05-20

3-cyclopropyl-2,2-difluoro-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2,2-difluoro-3-oxopropanoic acid

Additional information on 3-cyclopropyl-2,2-difluoro-3-oxopropanoic acid

Research Brief on 3-cyclopropyl-2,2-difluoro-3-oxopropanoic acid (CAS: 1803591-19-6): Recent Advances and Applications

3-cyclopropyl-2,2-difluoro-3-oxopropanoic acid (CAS: 1803591-19-6) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and prodrugs. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of 3-cyclopropyl-2,2-difluoro-3-oxopropanoic acid is its application in the design of covalent inhibitors targeting serine hydrolases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against fatty acid amide hydrolase (FAAH), an enzyme implicated in pain and inflammation pathways. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's binding affinity, achieving nanomolar potency in vitro. These findings suggest that 3-cyclopropyl-2,2-difluoro-3-oxopropanoic acid could serve as a valuable scaffold for developing next-generation FAAH inhibitors.

In addition to its role in enzyme inhibition, recent research has explored the compound's potential as a prodrug moiety. A 2024 study in ACS Chemical Biology reported the successful incorporation of 3-cyclopropyl-2,2-difluoro-3-oxopropanoic acid into a prodrug system designed to enhance the delivery of antiviral agents. The study demonstrated that the fluorinated cyclopropyl group improved the prodrug's metabolic stability and tissue penetration, leading to increased bioavailability of the active drug in vivo. This innovative approach could pave the way for more effective treatments for viral infections, particularly those affecting the central nervous system.

The synthetic versatility of 3-cyclopropyl-2,2-difluoro-3-oxopropanoic acid has also been a focus of recent investigations. A 2023 publication in Organic Letters detailed a novel asymmetric synthesis route for this compound, employing a chiral auxiliary to achieve high enantiomeric purity. This methodological advancement is particularly significant for the pharmaceutical industry, where enantiopure compounds are often required for drug development. The study also highlighted the compound's stability under various reaction conditions, making it a robust building block for complex molecular architectures.

Looking ahead, researchers are exploring the potential of 3-cyclopropyl-2,2-difluoro-3-oxopropanoic acid in targeted drug delivery systems. Preliminary data from a 2024 study presented at the American Chemical Society National Meeting suggest that the compound's unique physicochemical properties could be leveraged to create pH-responsive drug carriers. These carriers would release their payload specifically in acidic environments, such as tumor tissues or sites of inflammation, thereby minimizing off-target effects. While still in the early stages of development, this application could represent a significant breakthrough in precision medicine.

In conclusion, 3-cyclopropyl-2,2-difluoro-3-oxopropanoic acid (CAS: 1803591-19-6) continues to emerge as a versatile and valuable compound in chemical biology and drug discovery. Its applications span from enzyme inhibition to prodrug design and targeted delivery systems, demonstrating its broad utility in medicinal chemistry. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents, addressing unmet medical needs across various disease areas.